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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, purity
specifications, and relevant experimental protocols for 2-allylcyclohexanone. This information
is intended to assist researchers, scientists, and professionals in drug development in sourcing
and utilizing this chemical compound for their studies.

Commercial Availability

2-Allylcyclohexanone is readily available from several chemical suppliers in various
guantities. The primary use of this chemical is for research and industrial purposes, and it is not
intended for medical or consumer use.[1] Many suppliers require that orders be shipped to a
laboratory or industrial facility.[1]

Below is a summary of some of the commercial suppliers and their offerings:
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) Catalog Available ] ] _
Supplier . Purity Price (USD) Lead Time
Number Quantities
) Available to
Sigma- .
. 405752 5¢ 97% $141.00 ship same
Aldrich
day
TCIl America A2230 25¢ >97.0% (GC)  $585.15 3-5 days
Dispatched
same day
from
TCI India A2230 59,25¢ >97.0% (GC) - Hyderabad,
10-12
working days
from Japan
CymitQuimic
3B-A2230 59 >97.0% (GC)  €93.00
a

Note: Prices and availability are subject to change. Please refer to the supplier's website for the
most current information.

Physicochemical Properties and Purity

2-Allylcyclohexanone is a colorless to light yellow or light orange liquid.[2] It is characterized
as a [3,y-unsaturated ketone.[3][4] The compound is soluble in organic solvents with limited
solubility in water.[2]

The following table summarizes the key physicochemical properties of 2-allylcyclohexanone:
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Property Value

CAS Number 94-66-6

Molecular Formula CoH140

Molecular Weight 138.21 g/mol [5]

Boiling Point 94 °C at 23 mmHg|[3][4]
Density 0.927 g/mL at 25 °CJ[3][4]
Refractive Index (n20/D) 1.469[3][4]

Flash Point 113 °C (235.4 °F) - closed cup

Colorless to Light yellow to Light orange clear
Appearance o
liquid

Commercially available 2-allylcyclohexanone typically has a purity of 97% or greater, as
determined by Gas Chromatography (GC).[4][6]

Experimental Protocols
Synthesis of 2-Allylcyclohexanone

A common method for the synthesis of 2-allylcyclohexanone is the alkylation of
cyclohexanone. One established procedure involves the following steps:[7]

Preparation of Sodium Amide: Sodium is reacted with liquid ammonia in the presence of a
ferric nitrate catalyst to form sodium amide.

o Formation of the Enolate: The freshly prepared sodium amide is added to a solution of
cyclohexanone in dry ether. The mixture is heated under reflux to form the sodium enolate of
cyclohexanone.

» Alkylation: The reaction mixture is cooled, and a solution of allyl bromide in anhydrous ether
is added to alkylate the enolate.

e Workup and Isolation: The reaction is quenched with water, and the product is extracted with
ether. The organic layer is washed and dried.
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 Purification: The crude product is purified by fractional distillation under reduced pressure to
yield pure 2-allylcyclohexanone.[7]

Another detailed procedure involves the palladium-catalyzed asymmetric allylic alkylation of a
preformed lithium enolate of cyclohexanone, which allows for the synthesis of enantiomerically
enriched (R)- or (S)-2-allylcyclohexanone.[8][9]

Purification

Purification of 2-allylcyclohexanone is typically achieved through distillation under reduced
pressure.

o Fractional Distillation: The crude product can be fractionated using a heated column packed
with glass helices to separate the desired product from unreacted starting materials and
byproducts.[7]

» Kugelrohr Distillation: This technique is also used for purification, where the crude product is
heated under vacuum and the pure product is collected in a cooled receiving flask.[8]

e Trap-to-Trap Distillation: This method is preferred for preventing partial racemization of
enantiomerically enriched products. The crude product is heated under high vacuum, and the
pure product is collected in a trap cooled to 0 °C.[8]

Analytical Methods for Quality Control

The purity and identity of 2-allylcyclohexanone are confirmed using various analytical
techniques.

e Gas Chromatography (GC): GC is the primary method used to determine the purity of 2-
allylcyclohexanone.[6][10] For chiral compounds, specialized columns like Chiraldex G-TA
can be used to determine the enantiomeric excess (ee).[10]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to confirm the molecular
weight and fragmentation pattern of the compound, further verifying its identity.[11][12]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 13C NMR are used to
elucidate the structure of the molecule.[5][10][13][14] Spectral data can be found in
databases such as SpectraBase.[13]
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« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the carbonyl (C=0) and alkene (C=C) groups.[5][10]

Logical Workflow for Procurement and Quality
Assessment

The following diagram illustrates a logical workflow for researchers from the initial identification
of the need for 2-allylcyclohexanone to its final use in an experimental setting.
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Caption: Procurement and Quality Assessment Workflow for 2-Allylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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